(2E)-3-[(4-bromo-2-fluorophenyl)amino]-1-(2,4-dichlorophenyl)prop-2-en-1-one

• Molecular Formula: C15H9BrCl2FNO
• Molecular Weight: 389 g/mol
• IUPAC Name: (E)-3-(4-bromo-2-fluoroanilino)-1-(2,4-dichlorophenyl)prop-2-en-1-one
• InChI: InChI=1S/C15H9BrCl2FNO/c16-9-1-4-14(13(19)7-9)20-6-5-15(21)11-3-2-10(17)8-12(11)18/h1-8,20H/b6-5+
• InChI Key: KTQSPQKLDRTJPC-AATRIKPKSA-N
• Isomeric SMILES: C1=CC(=C(C=C1Cl)Cl)C(=O)/C=C/NC2=C(C=C(C=C2)Br)F
• SMILES: C1=CC(=C(C=C1Cl)Cl)C(=O)C=CNC2=C(C=C(C=C2)Br)F

Description

(2E)-3-[(4-bromo-2-fluorophenyl)amino]-1-(2,4-dichlorophenyl)prop-2-en-1-one is a chemical compound that has gained attention in the scientific community due to its potential applications in medicinal chemistry. This compound belongs to the class of enones, which are known for their diverse biological activities. In

Scientific Research Applications

((2E)-3-[(4-bromo-2-fluorophenyl)amino]-1-(2,4-dichlorophenyl)prop-2-en-1-one)-3-[(4-bromo-2-fluorophenyl)amino]-1-(2,4-dichlorophenyl)prop-2-en-1-one has been extensively studied for its potential applications in medicinal chemistry. It has been shown to exhibit anticancer, antifungal, and antiviral activities. The compound has also been investigated for its potential as a therapeutic agent for Alzheimer's disease, Parkinson's disease, and other neurodegenerative disorders.

Mechanism of Action

The mechanism of action of ((2E)-3-[(4-bromo-2-fluorophenyl)amino]-1-(2,4-dichlorophenyl)prop-2-en-1-one)-3-[(4-bromo-2-fluorophenyl)amino]-1-(2,4-dichlorophenyl)prop-2-en-1-one is not fully understood. However, studies have suggested that the compound may exert its biological activities by inhibiting specific enzymes or receptors involved in various cellular processes. For example, the compound has been shown to inhibit the activity of acetylcholinesterase, an enzyme that is involved in the breakdown of acetylcholine, a neurotransmitter that plays a critical role in cognitive function.
Biochemical and Physiological Effects:
Studies have shown that ((2E)-3-[(4-bromo-2-fluorophenyl)amino]-1-(2,4-dichlorophenyl)prop-2-en-1-one)-3-[(4-bromo-2-fluorophenyl)amino]-1-(2,4-dichlorophenyl)prop-2-en-1-one can induce apoptosis, or programmed cell death, in cancer cells. The compound has also been shown to inhibit the growth of fungal and viral pathogens. In addition, ((2E)-3-[(4-bromo-2-fluorophenyl)amino]-1-(2,4-dichlorophenyl)prop-2-en-1-one)-3-[(4-bromo-2-fluorophenyl)amino]-1-(2,4-dichlorophenyl)prop-2-en-1-one has been shown to improve cognitive function in animal models of Alzheimer's disease and Parkinson's disease.

Advantages and Limitations for Lab Experiments

One advantage of using ((2E)-3-[(4-bromo-2-fluorophenyl)amino]-1-(2,4-dichlorophenyl)prop-2-en-1-one)-3-[(4-bromo-2-fluorophenyl)amino]-1-(2,4-dichlorophenyl)prop-2-en-1-one in lab experiments is its diverse biological activities, which make it a promising candidate for drug development. However, one limitation of using this compound is its relatively low solubility in aqueous solvents, which may affect its bioavailability and limit its use in certain experimental settings.

Future Directions

There are several potential future directions for research on ((2E)-3-[(4-bromo-2-fluorophenyl)amino]-1-(2,4-dichlorophenyl)prop-2-en-1-one)-3-[(4-bromo-2-fluorophenyl)amino]-1-(2,4-dichlorophenyl)prop-2-en-1-one. One direction is to investigate the compound's mechanism of action in more detail to identify specific targets for drug development. Another direction is to explore the compound's potential as a therapeutic agent for other diseases, such as Huntington's disease and multiple sclerosis. Additionally, future research could focus on improving the compound's solubility and bioavailability to enhance its efficacy in experimental settings.

Synthesis Methods

The synthesis of ((2E)-3-[(4-bromo-2-fluorophenyl)amino]-1-(2,4-dichlorophenyl)prop-2-en-1-one)-3-[(4-bromo-2-fluorophenyl)amino]-1-(2,4-dichlorophenyl)prop-2-en-1-one involves the reaction of 2,4-dichlorobenzaldehyde with 4-bromo-2-fluoroaniline in the presence of a base, followed by the addition of ethyl acetoacetate. The reaction mixture is then heated under reflux conditions to obtain the desired product. The purity of the product can be improved by recrystallization from a suitable solvent.